Cas no 76497-39-7 ((S)-(-)-3-Acetylthio-2-methylpropionic Acid)

(S)-(-)-3-Acetylthio-2-methylpropionic Acid Properties

Names and Identifiers

• (S)-(-)-3-(Acetylthio)-2-methylpropionic Acid
• (-)-3-(Acetylthio)-2-methylpropanoic acid
• D-(-)-3-Acetylthio-2-methylpropionic acid
• D-3-(Acetylthio)-2-methylpropanoic acid
• D-(-)-S-Acetyl-beta-mercaptoisobutyric acid
• (S)-(–)-3-Acetylthio-2-methylpropanoic acid
• (S)-(–)-3-(Acetylthio)-2-methylpropionic acid
• (S)-(-)-3-Acetylthio-2-methylpropionic Acid
• D-(-)-3-Acetylsulfanyl-2-methylpropionic acid
• (2S)-3-(Acetylthio)-2-methylpropanoic Acid
• +Expand

• MDL： MFCD00038563
• InChIKey： VFVHNRJEYQGRGE-SCSAIBSYSA-N
• Inchi： 1S/C6H10O3S/c1-4(6(8)9)3-10-5(2)7/h4H,3H2,1-2H3,(H,8,9)
• SMILES： C[C@H](CSC(=O)C)C(=O)O

Computed Properties

• Exact Mass: 162.03500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Heavy Atom Count: 10
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• LogP: 0.98680
• PSA: 79.67000
• Refractive Index: 1.488-1.49
• Water Partition Coefficient: Insoluble
• Boiling Point: 120-132 ºC (1 mmHg)
• Melting Point: 5 ºC
• Flash Point: 162 ºC
• Color/Form: Colorless or light yellow transparent liquid.
• Solubility: Insoluble in water.
• Specific Rotation: -46 º (c=1, 96% EtOH)
• Density: 1.178

(S)-(-)-3-Acetylthio-2-methylpropionic Acid Security Information

• Symbol: GHS05
• WGK Germany：3
• Safety Term：S26-S36/37/39-S45
• Safety Instruction： S26-S36/37/39-S45
• Risk Phrases：R24/25; R36
• Dangerous goods sign： C
• Hazardous Material transportation number：UN 3265 8/PG 2
• Hazard Statement： H314
• Warning Statement： P280,P305+P351+P338,P310
• Risk Phrases： R24/25;R36
• Signal Word：Danger

(S)-(-)-3-Acetylthio-2-methylpropionic Acid Customs Data

• HS CODE：29309070
• Customs Data：

  China Customs Code:

  2930909090

  Overview:

  2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%